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Compound of Interest

Diethyl 1-Methylimidazole-4,5-
Compound Name:
dicarboxylate

Cat. No.: B179992

Diethyl 1-Methylimidazole-4,5-dicarboxylate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Diethyl 1-Methylimidazole-4,5-
dicarboxylate, a heterocyclic compound of interest in synthetic organic chemistry. While
historical details regarding its initial discovery are not extensively documented in readily
available literature, this document consolidates its known chemical and physical properties. A
plausible experimental protocol for its synthesis, based on established methods for N-alkylation
of imidazole derivatives, is presented. This guide is intended to serve as a foundational
resource for researchers utilizing or investigating this compound in synthetic and medicinal
chemistry applications.

Introduction

Diethyl 1-Methylimidazole-4,5-dicarboxylate (CAS No. 1210-92-0) is a substituted imidazole
derivative. The imidazole ring is a crucial scaffold in numerous biologically active molecules,
making its derivatives, such as the title compound, valuable intermediates in the synthesis of
novel chemical entities. This guide focuses on the available technical data for Diethyl 1-
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Methylimidazole-4,5-dicarboxylate, including its synthesis, physical properties, and spectral
data.

Physicochemical Properties

The known quantitative data for Diethyl 1-Methylimidazole-4,5-dicarboxylate are
summarized in the table below. This information is primarily sourced from chemical suppliers
and databases.

Property Value Reference
CAS Number 1210-92-0 [1]
Molecular Formula C10H14N204 [1]
Molecular Weight 226.23 g/mol [1]

Diethyl 1-methyl-1H-imidazole-

4,5-dicarboxylate, 1-Methyl-
Synonyms o : : [1]

1H-imidazole-4,5-dicarboxylic

acid diethyl ester

Synthesis

While a specific, detailed historical account of the discovery and initial synthesis of Diethyl 1-
Methylimidazole-4,5-dicarboxylate is not readily available in the reviewed literature, a
plausible and commonly employed method for its preparation is the N-alkylation of the
corresponding unsubstituted imidazole. The following protocol is a representative experimental
procedure based on general methods for the methylation of imidazole derivatives.

Proposed Synthetic Pathway: N-Alkylation of Diethyl 1H-

midazole-4,5-dicarboxylate

The synthesis of Diethyl 1-Methylimidazole-4,5-dicarboxylate can be logically achieved
through the methylation of Diethyl 1H-imidazole-4,5-dicarboxylate. This reaction typically
involves a methylating agent such as methyl iodide or dimethyl sulfate in the presence of a
base to deprotonate the imidazole nitrogen.
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Proposed Synthesis of Diethyl 1-Methylimidazole-4,5-dicarboxylate

Reactants Reaction Conditions

(Dlelhyl 1H-|m\dazo\e-zl.s-dlcarboxylale\ ( Methylating Agent \ ( Base \ ( Solvent \
k CoH12N204 ) k e.g., Methyl lodide (CHsl) or Dimethyl Sulfate ((CH3)2S04) ) k e.g., Sodium Hydride (NaH) or Potassium Carbonate (K2COs) ) ke.g., DMF orAcetonilriIe)

Diethyl 1-Methylimidazole-4,5-dicarboxylate
C10H1aN204

Click to download full resolution via product page

Caption: Proposed synthesis via N-alkylation.

Experimental Protocol (Representative)

This protocol is adapted from general procedures for the N-alkylation of imidazoles.
Materials:

» Diethyl 1H-imidazole-4,5-dicarboxylate

e Methyl lodide (or Dimethyl Sulfate)

e Sodium Hydride (or Potassium Carbonate)

e Anhydrous Dimethylformamide (DMF) (or Acetonitrile)

o Ethyl acetate

 Brine solution

e Anhydrous sodium sulfate

« Silica gel for column chromatography
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Procedure:

To a stirred solution of Diethyl 1H-imidazole-4,5-dicarboxylate (1.0 eq) in anhydrous DMF,
add sodium hydride (1.1 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen).

¢ Allow the mixture to stir at room temperature for 30 minutes.
o Cool the reaction mixture back to 0 °C and add methyl iodide (1.2 eq) dropwise.

o Let the reaction warm to room temperature and stir for 12-24 hours, monitoring the progress
by Thin Layer Chromatography (TLC).

» Upon completion, quench the reaction by the slow addition of water.

o Extract the aqueous layer with ethyl acetate (3 x 50 mL).

o Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.
 Filter and concentrate the solvent under reduced pressure.

» Purify the crude product by column chromatography on silica gel to afford Diethyl 1-
Methylimidazole-4,5-dicarboxylate.

Spectroscopic Data

No experimentally derived spectroscopic data (NMR, IR, Mass Spectrometry) for Diethyl 1-
Methylimidazole-4,5-dicarboxylate was found in the searched literature. Predicted spectral
data for the related compound, 1-methylimidazole, is available in public databases and may
offer some comparative insight.

Applications and Biological Activity

The search of scientific literature and chemical databases did not yield specific information on

the applications or biological activity of Diethyl 1-Methylimidazole-4,5-dicarboxylate. Given

its structure as a substituted imidazole, it holds potential as a building block in the synthesis of
pharmacologically active compounds. Imidazole derivatives are known to exhibit a wide range
of biological activities.
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Conclusion

Diethyl 1-Methylimidazole-4,5-dicarboxylate is a commercially available chemical
intermediate. While its specific history and detailed characterization are not widely published,
its synthesis can be reasonably achieved through standard N-alkylation procedures. This guide
provides a summary of its known properties and a plausible synthetic route to aid researchers
in their work with this compound. Further research is needed to fully characterize this molecule
and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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